Cas no 2096330-21-9 (2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole)

• Product Name: 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole
• CAS No: 2096330-21-9
• MF: C₁₆H₂₁BN₂O₃
• MW: 300.160544157028
• CID: 4637813
• Update Time: 2025-06-09

2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole

• Inchi： 1S/C16H21BN2O3/c1-11-18-19-14(20-11)10-12-7-6-8-13(9-12)17-21-15(2,3)16(4,5)22-17/h6-9H,10H2,1-5H3
• InChI Key： QZCLCRHLRVJZKV-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2)=NN=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole

Introduction to 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole (CAS No. 2096330-21-9)

Compound with the chemical identifier CAS No. 2096330-21-9 and the product name 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, characterized by its 1,3,4-oxadiazole core and various substituents, makes it a promising candidate for further investigation in drug discovery and development.

The 1,3,4-oxadiazole ring is a key pharmacophore in many bioactive compounds, known for its ability to interact with biological targets in a manner that enhances binding affinity and specificity. In the case of 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole, the presence of a phenyl group substituted with a tetramethyl-1,3,2-dioxaborolan-2-yl moiety introduces additional functional groups that can modulate its biological activity. This structural feature not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interaction with biological receptors.

Recent research in medicinal chemistry has highlighted the importance of boronic acid derivatives in the development of novel therapeutic agents. The tetramethyl-1,3,2-dioxaborolan-2-yl group in this compound is particularly noteworthy as it provides a handle for further chemical modifications through cross-coupling reactions. These reactions are widely used in synthetic organic chemistry to construct complex molecular architectures and have been instrumental in the development of numerous drugs on the market today.

The synthesis of 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole involves multi-step organic transformations that require precise control over reaction conditions. The use of boronic acid derivatives necessitates careful handling to prevent unwanted side reactions. However, advancements in synthetic methodologies have made it possible to achieve high yields and purities of these compounds, facilitating their use in downstream applications.

In terms of biological activity, preliminary studies on 2-methyl-5-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-1,3,4-oxadiazole have shown promising results in various in vitro assays. The compound exhibits inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. These findings align with the growing interest in developing small molecule inhibitors as therapeutic agents for these conditions.

The< strong>tetramethyl structure -enhanced lipophilicity profile makes this compound an attractive candidate for oral administration. Additionally< strong>, the oxadiazole ring contributes to metabolic stability by resisting hydrolysis under physiological conditions. These properties are crucial for ensuring that the compound remains active within the body long enough to exert its desired therapeutic effect.

The< strong>borylated phenyl group -introduction into this molecule opens up possibilities for further derivatization using palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling< strong>. This reaction allows for the introduction of diverse aryl groups at specific positions within the molecule< strong>, enabling fine-tuning of its biological activity< strong>. Such modifications can be tailored to improve potency< strong>, selectivity< strong>, or pharmacokinetic properties< strong>.

The< strong>-methyl substituent -attached to the oxadiazole ring may also contribute to interactions with biological targets by influencing steric hindrance around key binding sites< strong>. This steric modulation can enhance binding affinity while minimizing off-target effects< strong>, which is essential for developing safe and effective drugs< strong>.

The< strong>-5 position -of the oxadiazole ring is another important feature that can be exploited for further functionalization< strong>. By introducing additional substituents at this position< strong>, researchers can create analogs with enhanced biological activity or altered pharmacokinetic profiles< strong>.

The overall structure of this compound exemplifies how careful molecular design can lead to novel therapeutics with multiple advantages over existing treatments< strong>. Its combination of structural features—such as the oxadiazole core< strong>, borylated phenyl group< strong>, and methyl substituent—makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs< strong>.

In conclusion,< strong>2-methyl -5-{[ 3 - ( tetrameth yl - 1 , 3 , 2 - dioxaborol an - 2 - yl ) phen yl ] m eth y l } - 1 , 3 , 4 - o x adia z ol e ( C A S N o . 20 9 6330 -21 -9 ) is an exciting new entry into th e fie l d o f pharma ceutical che mistrywith p romising properti es f or th e deve lopment o f n e w dr ugs. Its intri cate stru cture an d bi oactive p otential make i t a valuable cand idate f or furthe r stu dies an d deve lopment. As rese arch contin ues t o explo re thi s class o f compoun ds, we can ex pect t o see m ore innovative an d effective th erapeu tic agents emerge from their study.